Cas no 63328-87-0 (Hexanoic acid, 6-[(5-oxo-1-cyclopenten-1-yl)thio]-, methyl ester)
63328-87-0 structure
Product Name:Hexanoic acid, 6-[(5-oxo-1-cyclopenten-1-yl)thio]-, methyl ester
CAS No:63328-87-0
MF:C12H18O3S
MW:242.334522724152
CID:426812
PubChem ID:19607074
Update Time:2025-04-19
Hexanoic acid, 6-[(5-oxo-1-cyclopenten-1-yl)thio]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 6-[(5-oxo-1-cyclopenten-1-yl)thio]-, methyl ester
- methyl 6-(5-oxocyclopenten-1-yl)sulfanylhexanoate
- 2-(5-methoxycarbonylpentylthio)-2-cyclopenten-1-one
- METHYL 6-[(5-OXOCYCLOPENT-1-EN-1-YL)SULFANYL]HEXANOATE
- SCHEMBL6653246
- 2-(5-Carbomethoxypentylthio)cyclopent-2-en-1-one
- 63328-87-0
- DTXSID60599021
- XOBFIEVVFAZJKN-UHFFFAOYSA-N
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- Inchi: 1S/C12H18O3S/c1-15-12(14)8-3-2-4-9-16-11-7-5-6-10(11)13/h7H,2-6,8-9H2,1H3
- InChI Key: XOBFIEVVFAZJKN-UHFFFAOYSA-N
- SMILES: S(C1=CCCC1=O)CCCCCC(=O)OC
Computed Properties
- Exact Mass: 242.09774
- Monoisotopic Mass: 242.09766561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 68.7Ų
Experimental Properties
- PSA: 43.37
Hexanoic acid, 6-[(5-oxo-1-cyclopenten-1-yl)thio]-, methyl ester Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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